Cas no 1049790-51-3 (1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride)

• Product Name: 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride
• CAS No: 1049790-51-3
• MF: C₂₂H₃₁ClN₂O
• MW: 374.947345018387
• CID: 5444745
• PubChem ID: 2953493
• Update Time: 2025-06-09

1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methylpiperazin-1-yl)-(3-phenyl-1-adamantyl)methanone;hydrochloride
• AKOS026683583
• MLS000625103
• 1-methyl-4-[(3-phenyl-1-adamantyl)carbonyl]piperazine hydrochloride
• SMR000293890
• SR-01000274429
• CHEMBL1423829
• F3072-0045
• 1049790-51-3
• SR-01000274429-1
• 1-METHYL-4-(3-PHENYLADAMANTANE-1-CARBONYL)PIPERAZINE HYDROCHLORIDE
• (4-methylpiperazin-1-yl)((1s,3r,5R,7S)-3-phenyladamantan-1-yl)methanone hydrochloride
• Methanone, (4-methyl-1-piperazinyl)(3-phenyltricyclo[3.3.1.13,7]dec-1-yl)-, hydrochloride (1:1)
• 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride

• Inchi： 1S/C22H30N2O.ClH/c1-23-7-9-24(10-8-23)20(25)22-14-17-11-18(15-22)13-21(12-17,16-22)19-5-3-2-4-6-19;/h2-6,17-18H,7-16H2,1H3;1H
• InChI Key： SNRUXVYZYQPXTQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)(C12CC3CC(CC(C4=CC=CC=C4)(C3)C1)C2)=O.[H]Cl

Computed Properties

• Exact Mass: 374.2124913g/mol
• Monoisotopic Mass: 374.2124913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride

Comprehensive Overview of 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride (CAS No. 1049790-51-3)

In the realm of pharmaceutical and chemical research, 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride (CAS No. 1049790-51-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its adamantane and piperazine moieties, is a subject of interest for researchers exploring novel therapeutic agents. The adamantane group, known for its rigid, cage-like structure, contributes to the compound's stability and bioavailability, while the piperazine ring enhances its solubility and interaction with biological targets.

The 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride is often discussed in the context of drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted its potential as a modulator of neurotransmitter systems, making it a candidate for addressing neurological disorders. The phenyladamantane moiety, in particular, has been linked to enhanced blood-brain barrier penetration, a critical factor for CNS-active compounds. Researchers are also investigating its role in targeting specific receptors, such as dopamine and serotonin receptors, which are pivotal in mood regulation and cognitive function.

One of the most frequently searched questions about CAS No. 1049790-51-3 revolves around its synthesis and purity. The compound is typically synthesized through a multi-step process involving the coupling of 3-phenyladamantane-1-carboxylic acid with 1-methylpiperazine, followed by hydrochloride salt formation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These analytical techniques are essential for meeting the stringent requirements of pharmaceutical-grade materials.

Another hot topic in the scientific community is the potential of 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride in personalized medicine. With the rise of precision healthcare, researchers are exploring how this compound could be tailored to individual genetic profiles to enhance efficacy and minimize side effects. Its modular structure allows for derivatization, enabling the creation of analogs with optimized pharmacokinetic properties. This adaptability makes it a promising candidate for next-generation therapeutics.

From an industrial perspective, the demand for CAS No. 1049790-51-3 is driven by its applications in preclinical and clinical research. Pharmaceutical companies are increasingly incorporating this compound into their drug development pipelines, particularly for conditions like Parkinson's disease, depression, and anxiety. Its ability to interact with multiple receptor systems makes it a versatile tool for uncovering new treatment pathways. Additionally, its stability under various storage conditions ensures its suitability for long-term research projects.

Environmental and safety considerations are also paramount when working with 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult safety data sheets (SDS) and adhere to Good Laboratory Practices (GLP) to mitigate any potential risks.

In conclusion, 1-methyl-4-(3-phenyladamantane-1-carbonyl)piperazine hydrochloride (CAS No. 1049790-51-3) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable asset in modern drug discovery. As research continues to unfold, this compound is likely to play an increasingly prominent role in addressing some of the most challenging medical conditions of our time.